Cas no 440354-93-8 (9H-CARBAZOLE, 9-[4-(4,6-DIPHENYL-1,3,5-TRIAZIN-2-YL)PHENYL]-)
9H-CARBAZOLE, 9-[4-(4,6-DIPHENYL-1,3,5-TRIAZIN-2-YL)PHENYL]- Chemical and Physical Properties
Names and Identifiers
-
- 9H-CARBAZOLE, 9-[4-(4,6-DIPHENYL-1,3,5-TRIAZIN-2-YL)PHENYL]-
- 9-(4-(4,6-Diphenyl-1,3,5-triazin-2-yl)phenyl)-9H -carbazole
- Cab-Ph-TRZ
- 9-(4-(4,6-Diphenyl-1,3,5-triazin-2-yl)phenyl)-9hydrocarbazole
- 9-(4-(4,6-Diphenyl-1,3,5-triazin-2-yl)phenyl)-9H-carbazole
- 440354-93-8
- CS-0378673
- 9-(4-(4,6-diphenyl-1,3,5-triazine-2-yl)phenyl)-9h-carbazole
- SCHEMBL4546807
- 891-330-1
-
- Inchi: 1S/C33H22N4/c1-3-11-23(12-4-1)31-34-32(24-13-5-2-6-14-24)36-33(35-31)25-19-21-26(22-20-25)37-29-17-9-7-15-27(29)28-16-8-10-18-30(28)37/h1-22H
- InChI Key: CUNRCBBBPBWPTM-UHFFFAOYSA-N
- SMILES: N1(C2C=CC(C3N=C(C4C=CC=CC=4)N=C(C4C=CC=CC=4)N=3)=CC=2)C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 474.18444672g/mol
- Monoisotopic Mass: 474.18444672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 37
- Rotatable Bond Count: 4
- Complexity: 674
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 43.6Ų
9H-CARBAZOLE, 9-[4-(4,6-DIPHENYL-1,3,5-TRIAZIN-2-YL)PHENYL]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1449343-1g |
9-(4-(4,6-Diphenyl-1,3,5-triazin-2-yl)phenyl)-9H-carbazole |
440354-93-8 | 98% | 1g |
¥ƚDzǨǨƧ | 2023-07-25 |
9H-CARBAZOLE, 9-[4-(4,6-DIPHENYL-1,3,5-TRIAZIN-2-YL)PHENYL]- Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 9H-CARBAZOLE, 9-[4-(4,6-DIPHENYL-1,3,5-TRIAZIN-2-YL)PHENYL]-
Professional Introduction to 9H-CARBAZOLE, 9-[4-(4,6-DIPHENYL-1,3,5-TRIAZIN-2-YL)PHENYL]- (CAS No. 440354-93-8)
9H-CARBAZOLE, 9-[4-(4,6-DIPHENYL-1,3,5-TRIAZIN-2-YL)PHENYL]- (CAS No. 440354-93-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of heterocyclic aromatic molecules, characterized by its complex structural framework and potential biological activities. The presence of multiple functional groups, including carbazole and 1,3,5-triazine, makes it a versatile scaffold for the development of novel therapeutic agents and advanced materials.
The CAS number 440354-93-8 serves as a unique identifier for this chemical entity, ensuring precise classification and reference in scientific literature. The molecular structure of this compound features a central carbazole ring substituted with a phenyl group at the 9-position, which is further connected to a 4-(4,6-diphenyl-1,3,5-triazin-2-yl)phenyl moiety. This intricate arrangement of rings and substituents contributes to its unique electronic and steric properties, making it a promising candidate for various applications.
In recent years, there has been a growing interest in the development of novel compounds with enhanced photophysical properties. The carbazole derivatives, including this specific molecule, have been extensively studied for their potential applications in organic electronics, such as OLEDs (Organic Light Emitting Diodes) and photovoltaic cells. The extended π-conjugation system in the 9H-carbazole core facilitates efficient charge transport, which is crucial for the performance of these devices.
Moreover, the incorporation of the 1,3,5-triazine moiety into the molecular structure introduces additional functionality that can be exploited for drug design. Triazines are known for their ability to form stable complexes with biological targets, making them valuable intermediates in medicinal chemistry. The presence of two phenyl groups attached to the triazine ring further enhances the compound's interactions with biological receptors, potentially leading to improved binding affinity and selectivity.
Recent research has highlighted the significance of 9H-carbazole derivatives in the development of anticancer agents. Studies have demonstrated that certain carbazole-based compounds exhibit potent inhibitory effects on various cancer cell lines by interfering with critical cellular pathways. The structural features of this compound, such as the rigid aromatic system and electron-deficient triazine ring, contribute to its ability to modulate enzyme activity and protein-protein interactions relevant to cancer progression.
The synthesis of 9H-CARBAZOLE, 9-[4-(4,6-DIPHENYL-1,3,5-TRIAZIN-2-YL)PHENYL] involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic framework of this molecule.
In addition to its pharmaceutical potential, this compound has shown promise in materials science applications. The unique electronic properties of carbazole derivatives make them suitable candidates for use in conductive polymers and liquid crystal displays (LCDs). The ability to fine-tune the electronic characteristics through structural modifications allows researchers to tailor the material properties for specific applications.
The study of 1,3,5-triazine derivatives has also revealed their potential as bioactive molecules. These compounds have been investigated for their antimicrobial and anti-inflammatory properties. The presence of multiple nitrogen atoms in the triazine ring enhances its interaction with biological targets such as enzymes and receptors involved in pathogenic processes.
Future research directions may focus on exploring new synthetic routes to optimize the production of this compound while maintaining high purity standards. Additionally, computational studies using density functional theory (DFT) can provide insights into the electronic structure and reactivity of this molecule, aiding in the design of more effective derivatives.
The integration of machine learning techniques into drug discovery processes has opened new avenues for identifying novel bioactive compounds. By leveraging large datasets and predictive models, researchers can accelerate the identification of promising candidates like 9H-CARBAZOLE derivatives that exhibit desirable pharmacological properties.
In conclusion,9H-CARBAZOLE, 9-[4-(4,6-DIPHENYL-1,3,5-TRIAZIN-2-YL)PHENYL]- (CAS No. 440354-93-8) represents a significant advancement in both pharmaceutical chemistry and materials science. Its complex structure and multifunctional nature make it a valuable scaffold for developing innovative therapeutic agents and advanced materials. Ongoing research efforts are expected to further elucidate its potential applications across various scientific disciplines.
440354-93-8 (9H-CARBAZOLE, 9-[4-(4,6-DIPHENYL-1,3,5-TRIAZIN-2-YL)PHENYL]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)